Cas no 132587-60-1 (3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]octahydro-11,12-dihydroxy-3-(methoxycarbonyl)-9-methyl-5-oxo-,(3S,3aS,4R,6aR,8R,9R,10S,10aR,11R,12S)- (9CI))

• Product Name: 3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]octahydro-11,12-dihydroxy-3-(methoxycarbonyl)-9-methyl-5-oxo-,(3S,3aS,4R,6aR,8R,9R,10S,10aR,11R,12S)- (9CI)
• CAS No: 132587-60-1
• MF: C₂₉H₃₈O₁₄
• MW: 610.603630542755
• CID: 194756
• PubChem ID: 6439338
• Update Time: 2025-04-19

3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]octahydro-11,12-dihydroxy-3-(methoxycarbonyl)-9-methyl-5-oxo-,(3S,3aS,4R,6aR,8R,9R,10S,10aR,11R,12S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]octahydro-11,12-dihydroxy-3-(methoxycarbonyl)-9-methyl-5-oxo-,(3S,3aS,4R,6aR,8R,9R,10S,10aR,11R,12S)- (9CI)
• 3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-di...
• 3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]oct
• 3,10-Ethano-1H,8H-furo[3,4-d][1]benzopyran-9-aceticacid,8-acetyl-4-[[(2E)-4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]octahydro-11,12-dihydroxy-3-(methoxycarbonyl)-9-methyl-5-oxo-,(3S,3aS,4R,6aR,8
• 3,10-Ethano-1H,8H-furo(3,4-d)(1)benzopyran-9-acetic acid, 8-acetyl-4-((4-(acetyloxy)-3,4-dimethyl-1-oxo-2-pentenyl)oxy)octahydro-11,12-dihydroxy-3-(methoxycarbonyl)-9-methyl-5-oxo-, (3S-(3alpha,3aalpha,4alpha(E),6aalpha,8alpha,9beta,10alpha,10aS*,11S*,12R*))-
• Bruceanic acid C
• methyl (3S,3aR,4S,5R,6S,6aR,7S,8S,9aS)-8-acetyl-3-{[(2E)-4-(acetyloxy)-3,4-dimethylpent-2-enoyl]oxy}-5,6-dihydroxy-7-(2-methoxy-2-oxoethyl)-2-oxooctahydro-2H-4,9
• Methyl (2R,3S,6S,8S,9S,10R,11S,12R,13S)-8-acetyl-3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-11,12-dihydroxy-9-(2-methoxy-2-oxoethyl)-4-oxo-5,14-dioxatetracyclo[8.5.0.01,6.02,13]pentadecane-13-carboxylate
• AKOS040736000
• 132587-60-1

• Inchi： 1S/C29H38O14/c1-12(27(4,5)43-14(3)31)8-19(33)42-22-23-28-11-40-29(23,26(37)39-7)24(35)21(34)20(28)16(10-18(32)38-6)15(13(2)30)9-17(28)41-25(22)36/h8,15-17,20-24,34-35H,9-11H2,1-7H3/b12-8+/t15-,16-,17+,20+,21+,22+,23+,24-,28?,29+/m1/s1
• InChI Key： OHZFUWABZIZYPL-WOONRUIUSA-N
• SMILES： O1CC23[C@@H]4C[C@H](C(C)=O)[C@@H](CC(=O)OC)[C@H]2[C@@H]([C@H]([C@]1(C(=O)OC)[C@H]3[C@@H](C(=O)O4)OC(/C=C(\C)/C(C)(C)OC(C)=O)=O)O)O

Computed Properties

• Exact Mass: 610.22614
• Monoisotopic Mass: 610.22615588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 198Ų

Experimental Properties

• Color/Form: Powder
• PSA: 198.26